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An In-Depth Technical Guide to Oxyayanin B
For Researchers, Scientists, and Drug Development Professionals

Abstract
Oxyayanin B is a naturally occurring flavonoid, specifically a trihydroxy-trimethoxyflavone, that

has been identified in a number of plant species. As a member of the flavonoid class of

compounds, it holds potential for various biological activities, though specific research on this

particular molecule is limited. This technical guide provides a comprehensive overview of the

current knowledge on Oxyayanin B, including its chemical structure, properties, and known

natural sources. Due to the scarcity of published experimental data, this guide also outlines

general methodologies for the analysis and evaluation of similar flavonoid compounds,

providing a framework for future research.

Chemical Structure and Identification
Oxyayanin B is a flavonoid derivative with the systematic IUPAC name 5,6-dihydroxy-2-(3-

hydroxy-4-methoxyphenyl)-3,7-dimethoxychromen-4-one.[1] The core structure is a flavone

backbone substituted with three hydroxyl (-OH) groups and three methoxy (-OCH3) groups at

specific positions, which dictate its chemical behavior and potential biological functions.

Below is a DOT language script for the 2D chemical structure of Oxyayanin B.

Chemical structure of Oxyayanin B.
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Chemical and Physical Properties
The following table summarizes the key chemical identifiers and computed properties for

Oxyayanin B. Experimental data for properties such as melting point and solubility are not

widely available in the literature.

Property Value Source

Molecular Formula C18H16O8 [1]

Molecular Weight 360.3 g/mol [1]

CAS Number 548-74-3 [1]

IUPAC Name

5,6-dihydroxy-2-(3-hydroxy-4-

methoxyphenyl)-3,7-

dimethoxychromen-4-one

[1]

Synonyms

3',5,6-Trihydroxy-3,4',7-

trimethoxyflavone, 3,7,4'-

trimethylquercetagetin

[1]

Monoisotopic Mass 360.08451746 Da [1]

XLogP3 (Computed) 2.8 [1]

SMILES

COC1=C(C=C(C=C1)C2=C(C(

=O)C3=C(C(=C(C=C3O2)OC)

O)O)OC)O

[1]

InChIKey
UQBUUCDVKDSHCE-

UHFFFAOYSA-N
[1]

Natural Sources
Oxyayanin B has been identified as a plant metabolite in several species.[1] The primary

reported natural sources include:

Apuleia leiocarpa[1]

Hyptis brevipes[1]
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Pulicaria wightiana (from the aerial parts)[1]

Biological Activity and Signaling Pathways
While the broader class of flavonoids is known for a wide range of biological activities, including

antioxidant, anti-inflammatory, and anticancer effects, specific in-vitro and in-vivo studies on

Oxyayanin B are not extensively documented in publicly available scientific literature.

Consequently, there is no validated information on the specific signaling pathways that

Oxyayanin B may modulate.

Based on its structure as a polyhydroxylated and methoxylated flavonoid, it could be

hypothesized to exhibit antioxidant properties through free radical scavenging. The

arrangement of hydroxyl groups on the B-ring is often a key determinant of such activity.

However, without experimental data, this remains speculative.

Future research could investigate the effects of Oxyayanin B on common signaling pathways

implicated in inflammation and cancer, such as NF-κB and MAPK pathways.

Below is a generalized hypothetical workflow for screening the biological activity of a novel

flavonoid like Oxyayanin B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25668321/
https://www.benchchem.com/product/b1195107?utm_src=pdf-body
https://www.benchchem.com/product/b1195107?utm_src=pdf-body
https://www.benchchem.com/product/b1195107?utm_src=pdf-body
https://www.benchchem.com/product/b1195107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Screening

Mechanism of Action Studies

In-Vivo Validation

Oxyayanin B
(Pure Compound)

Antioxidant Assays
(e.g., DPPH, ABTS, ORAC)

Evaluate free radical
scavenging

Cytotoxicity Screening
(e.g., MTT assay on cancer

and normal cell lines)

Determine IC50 values

Enzyme Inhibition Assays
(e.g., COX, LOX)

If antioxidant/anti-inflammatory
activity is indicated

Signaling Pathway Analysis
(e.g., Western Blot for

NF-κB, MAPK pathways)

If selective cytotoxicity is observed

Animal Models
(e.g., inflammation or

tumor models)

Click to download full resolution via product page

Hypothetical workflow for evaluating Oxyayanin B.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Oxyayanin B are not readily available. This section outlines general methodologies that can be

adapted for future research on this compound.

Isolation from Natural Sources
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A general protocol for the isolation of flavonoids from plant material is presented below. This

would need to be optimized for the specific plant source and target compound.

Dried Plant Material
(e.g., leaves, bark)

Maceration with
Organic Solvent

(e.g., Methanol, Ethanol)

Filtration and Concentration
(Rotary Evaporation)

Crude Extract

Liquid-Liquid Partitioning
(e.g., with hexane, ethyl acetate)

Ethyl Acetate Fraction
(Flavonoid-rich)

Column Chromatography
(e.g., Silica Gel or Sephadex LH-20)

Collect and Analyze Fractions
(TLC)

Preparative HPLC

Pure Oxyayanin B
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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